4-chloro-2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]phenyl 2-methoxybenzoate

• IUPAC Name: [4-chloro-2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]phenyl] 2-methoxybenzoate
• InChI: InChI=1S/C21H15ClN2O5S/c1-28-17-8-4-2-6-14(17)21(25)29-18-11-10-13(22)12-16(18)23-20-15-7-3-5-9-19(15)30(26,27)24-20/h2-12H,1H3,(H,23,24)
• InChI Key: UGBHOZIGGMHFQY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)OC2=C(C=C(C=C2)Cl)NC3=NS(=O)(=O)C4=CC=CC=C43
• Molecular Formula: C21H15ClN2O5S
• Molecular Weight: 442.9 g/mol

Description

4-chloro-2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]phenyl 2-methoxybenzoate, also known as CIBPQ, is a synthetic compound that has gained attention in the scientific community due to its potential use in treating various diseases.

Mechanism of Action

The mechanism of action of 4-chloro-2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]phenyl 2-methoxybenzoate is not fully understood, but studies suggest that it works by inhibiting the activity of certain enzymes and signaling pathways involved in inflammation and cancer. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of pro-inflammatory prostaglandins. This compound also inhibits the activity of nuclear factor-kappa B (NF-κB), a signaling pathway involved in inflammation and cancer.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. Studies have shown that this compound can decrease the levels of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-alpha (TNF-α). This compound has also been shown to increase the levels of anti-inflammatory cytokines such as interleukin-10 (IL-10). In addition, this compound has been shown to have antioxidant effects by increasing the levels of superoxide dismutase (SOD) and catalase (CAT).

Advantages and Limitations for Lab Experiments

One advantage of using 4-chloro-2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]phenyl 2-methoxybenzoate in lab experiments is its relatively simple synthesis method. This compound can be synthesized in good yield using readily available reagents and catalysts. Another advantage is its potential therapeutic applications in the treatment of various diseases. However, one limitation is the lack of understanding of its mechanism of action. Further research is needed to fully understand how this compound works and its potential side effects.

Future Directions

For the research of 4-chloro-2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]phenyl 2-methoxybenzoate include further studies on its mechanism of action and potential side effects. In addition, studies on the pharmacokinetics and pharmacodynamics of this compound are needed to determine its optimal dosing and administration. Further research is also needed to explore its potential therapeutic applications in the treatment of other diseases such as Alzheimer's disease and Parkinson's disease. Finally, the development of analogs of this compound could lead to the discovery of more potent and selective compounds for the treatment of various diseases.

Scientific Research Applications

4-chloro-2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]phenyl 2-methoxybenzoate has been found to have potential therapeutic applications in the treatment of various diseases. Studies have shown that this compound has anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis. This compound has also been shown to have anticancer properties, specifically in the treatment of breast cancer and leukemia.